N-benzyl-3-nitrobenzenecarboximidamide hydrochloride

• IUPAC Name: N'-benzyl-3-nitrobenzenecarboximidamide;hydrochloride
• InChI: InChI=1S/C14H13N3O2.ClH/c15-14(16-10-11-5-2-1-3-6-11)12-7-4-8-13(9-12)17(18)19;/h1-9H,10H2,(H2,15,16);1H
• InChI Key: UGHMSLSJTWKIMZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN=C(C2=CC(=CC=C2)[N+](=O)[O-])N.Cl
• Molecular Formula: C14H14ClN3O2
• Molecular Weight: 291.73 g/mol
• Solubility: >43.8 [ug/mL] (The mean of the results at pH 7.4)

Description

N-benzyl-3-nitrobenzenecarboximidamide hydrochloride, also known as BNIPQ, is a chemical compound that has been extensively studied for its potential applications in scientific research. BNIPQ has been shown to have a wide range of biochemical and physiological effects, making it a valuable tool for investigating various biological processes.

Mechanism of Action

The mechanism of action of N-benzyl-3-nitrobenzenecarboximidamide hydrochloride involves the formation of covalent bonds with amino acid residues in proteins. The formation of these bonds can disrupt protein-protein interactions, leading to changes in the function of the proteins involved. This mechanism of action makes N-benzyl-3-nitrobenzenecarboximidamide hydrochloride a valuable tool for investigating the role of protein-protein interactions in various biological processes.
Biochemical and Physiological Effects:
N-benzyl-3-nitrobenzenecarboximidamide hydrochloride has been shown to have a wide range of biochemical and physiological effects. These effects are largely due to the disruption of protein-protein interactions by N-benzyl-3-nitrobenzenecarboximidamide hydrochloride. Some of the effects of N-benzyl-3-nitrobenzenecarboximidamide hydrochloride include the inhibition of enzyme activity, the disruption of protein conformation, and the induction of protein degradation. These effects can be used to investigate the role of specific proteins in various biological processes.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using N-benzyl-3-nitrobenzenecarboximidamide hydrochloride in lab experiments is its ability to selectively target specific proteins. This allows researchers to investigate the role of specific proteins in various biological processes. Additionally, N-benzyl-3-nitrobenzenecarboximidamide hydrochloride is relatively easy to synthesize and can be obtained in high purity. However, one limitation of using N-benzyl-3-nitrobenzenecarboximidamide hydrochloride is that it can be toxic to cells at high concentrations. This can limit the use of N-benzyl-3-nitrobenzenecarboximidamide hydrochloride in certain experiments.

Future Directions

There are several future directions for the use of N-benzyl-3-nitrobenzenecarboximidamide hydrochloride in scientific research. One potential application is in the study of protein-protein interactions in disease states. By identifying and characterizing protein-protein interactions in disease states, researchers may be able to develop new therapies that target these interactions. Additionally, N-benzyl-3-nitrobenzenecarboximidamide hydrochloride could be used to investigate the role of specific proteins in the development and progression of various diseases. Finally, N-benzyl-3-nitrobenzenecarboximidamide hydrochloride could be used in the development of new drug discovery tools, such as high-throughput screening assays.

Scientific Research Applications

N-benzyl-3-nitrobenzenecarboximidamide hydrochloride has been used in various scientific research studies to investigate the mechanisms of various biological processes. One of the primary applications of N-benzyl-3-nitrobenzenecarboximidamide hydrochloride is in the study of protein-protein interactions. N-benzyl-3-nitrobenzenecarboximidamide hydrochloride has been shown to be an effective tool for identifying and characterizing protein-protein interactions, which are critical for understanding the function of many biological systems.